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Compound of Interest

Compound Name: VUF 10148

Cat. No.: B1663098

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of VUF 10148 with other prominent histamine H4
receptor (H4R) ligands, focusing on their pharmacological properties and the experimental
methodologies used for their characterization. While a specific patent for "VUF 10148" was not
identified in public databases during this search, this document serves as a comprehensive
scientific overview of its standing among similar compounds in the field of histamine receptor
research.

Introduction to VUF 10148

VUF 10148 is recognized in scientific literature as a potent and selective ligand for the
histamine H4 receptor. The H4R is a G protein-coupled receptor predominantly expressed on
cells of the immune system, including mast cells, eosinophils, dendritic cells, and T cells.[1][2]
Its activation is implicated in a variety of inflammatory and immune responses, making it a
significant target for therapeutic intervention in conditions such as allergies, asthma, and
autoimmune diseases.[1][2][3]

Comparative Pharmacological Data

The following table summarizes the quantitative data for VUF 10148 and key alternative H4R
antagonists, JNJ 7777120 and VUF 6002, based on their activity at the rat histamine H4
receptor.
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Selectivity over

Compound pKi (rH4R) Reference
rH3R
VUF 10148 (as an
_ 7.2 ~4-fold [4]
antagonist context)
INJ 7777120 >8.0 >100-fold [4]
VUF 6002 >8.0 >100-fold [4]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway of the histamine H4 receptor and a

typical experimental workflow for assessing compound activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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